Cas no 26351-47-3 (2-Methyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile)

• Product Name: 2-Methyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile
• CAS No: 26351-47-3
• MF: C₁₁H₇NO₂
• MW: 185.178782701492
• CID: 3167831
• Update Time: 2025-10-19

2-Methyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile
• 1H-Indene-2-carbonitrile, 2,3-dihydro-2-methyl-1,3-dioxo-

• Inchi： 1S/C11H7NO2/c1-11(6-12)9(13)7-4-2-3-5-8(7)10(11)14/h2-5H,1H3
• InChI Key： MHFDPJVYXOLMCF-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)C1(C)C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0

Additional information on 2-Methyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile

Introduction to 2-Methyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile (CAS No. 26351-47-3) in Modern Chemical Research

2-Methyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 26351-47-3, is a heterocyclic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This molecule, characterized by its fused ring system containing a nitrile group and a methyl-substituted indene core, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive agents.

The structural framework of 2-Methyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile consists of a benzene-like indene ring system modified by the presence of an oxo group at the 1-position and another at the 3-position. The introduction of a nitrile group at the 2-position further enhances its reactivity, making it a versatile intermediate in synthetic chemistry. This compound’s ability to undergo various transformations, including nucleophilic additions and cyclizations, has positioned it as a key building block in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their prevalence in biologically active molecules. The indene core, in particular, is found in several FDA-approved drugs, where it contributes to pharmacological activity through interactions with biological targets. The presence of both oxygen and nitrogen heteroatoms in 2-Methyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile makes it an attractive candidate for further derivatization, potentially leading to compounds with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a precursor for drug discovery. Researchers have leveraged its structural features to develop inhibitors targeting various therapeutic areas. For instance, derivatives of 2-Methyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile have been explored as candidates for antimicrobial and anticancer agents. The nitrile group can be hydrolyzed to form carboxylic acids or further functionalized into amides or esters, expanding the range of possible bioactive derivatives.

The synthesis of 2-Methyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile typically involves multi-step organic reactions that highlight modern synthetic methodologies. Recent advances in catalytic processes have enabled more efficient routes to this compound compared to traditional methods. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce substituents at specific positions on the indene ring with high precision. These advancements not only improve yield but also reduce the environmental impact of synthetic processes.

The electronic properties of 2-Methyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile also make it relevant in materials science applications. The conjugated system formed by the aromatic rings and the nitrile group can exhibit interesting photophysical properties when incorporated into organic semiconductors or optoelectronic devices. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and organic photovoltaics (OPVs), where its ability to absorb light across multiple wavelengths could enhance device performance.

From a computational chemistry perspective, 2-Methyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile serves as an excellent model system for studying electron delocalization and charge transfer processes within heterocyclic compounds. High-level quantum mechanical calculations have been used to predict its molecular orbitals and reactivity patterns. These insights are crucial for designing experiments aimed at optimizing synthetic routes and predicting biological activity.

The role of CAS No. 26351-47-3 in academic research cannot be overstated. It has been cited in numerous publications that span organic chemistry journals to interdisciplinary studies involving medicinal chemistry and materials science. The compound’s versatility as a synthetic intermediate continues to inspire new methodologies and applications. As research progresses into more sophisticated molecular architectures, compounds like 2-Methyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile will undoubtedly play an integral role in shaping future discoveries.

In conclusion, 2-Methyl - 1 , 3 - diox o - 2 , 3 - dihydro - 1 H - ind ene - 2 - carbo nitr ile (CAS No . 26351 -47 - 3) stands out as a remarkable molecule with broad utility across multiple scientific disciplines . Its unique structural features , coupled with recent advances in synthetic chemistry , make it a cornerstone for innovation . As research continues , we can expect even more profound insights into its potential applications , further solidifying its importance in modern chemical science .